molecular formula C15H19NO4S2 B2985198 N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-3-methylbenzenesulfonamide CAS No. 2034616-39-0

N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-3-methylbenzenesulfonamide

Cat. No. B2985198
CAS RN: 2034616-39-0
M. Wt: 341.44
InChI Key: RPFVBLQEYHSAID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-3-methylbenzenesulfonamide, also known as HEPT, is a chemical compound that has been extensively studied for its potential applications in scientific research. HEPT is a sulfonamide derivative that belongs to the category of non-nucleoside reverse transcriptase inhibitors (NNRTIs).

Scientific Research Applications

Synthesis and Characterization of Derivatives

A notable area of research involves the synthesis and characterization of derivatives related to "N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-3-methylbenzenesulfonamide." For instance, Ş. Küçükgüzel et al. (2013) explored the synthesis of novel celecoxib derivatives aiming for potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. This research highlighted the process of creating compounds with tailored biochemical activities and assessing their therapeutic potential without causing significant tissue damage in liver, kidney, colon, and brain, suggesting a promising therapeutic profile (Ş. Küçükgüzel et al., 2013).

Biochemical Evaluation and Antitumor Activity

The biochemical evaluation and potential antitumor activity of sulfonamide derivatives also represent a significant focus. For example, studies on the synthesis and activity of new cycloalkylthiophene-Schiff bases and their metal complexes have been conducted, demonstrating the antibacterial and antifungal activities against various pathogenic strains, highlighting the potential of these compounds in treating infections and possibly cancer (A. Altundas et al., 2010).

properties

IUPAC Name

N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]-3-methylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19NO4S2/c1-12-3-2-4-14(9-12)22(18,19)16-10-15(20-7-6-17)13-5-8-21-11-13/h2-5,8-9,11,15-17H,6-7,10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RPFVBLQEYHSAID-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)S(=O)(=O)NCC(C2=CSC=C2)OCCO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19NO4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.